Cas no 50604-12-1 (methyl 4-(2-hydroxypropan-2-yl)benzoate)

• Product Name: methyl 4-(2-hydroxypropan-2-yl)benzoate
• CAS No: 50604-12-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD20484016
• CID: 1568140
• PubChem ID: 18174533
• Update Time: 2025-04-21

methyl 4-(2-hydroxypropan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-hydroxy-1-methylethyl)-, methyl ester
• methyl 4-(2-hydroxypropan-2-yl)benzoate
• Y14706
• 4-(1-hydroxy-1-methyl-ethyl)-benzoic acid methyl ester
• SCHEMBL548614
• DB-101319
• DTXSID70592563
• INERTZMRNZLDIB-UHFFFAOYSA-N
• methyl 4-(1-hydroxy-1-methylethyl)benzoate
• EN300-1858021
• 50604-12-1
• CS-0093709

• MDL： MFCD20484016
• Inchi： 1S/C11H14O3/c1-11(2,13)9-6-4-8(5-7-9)10(12)14-3/h4-7,13H,1-3H3
• InChI Key： INERTZMRNZLDIB-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters